
Application Note and Protocol: Preparation of
AKI603 Stock Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AKI603

Cat. No.: B605262 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the preparation, handling, and storage

of a stock solution of AKI603, a potent Aurora A kinase inhibitor, using Dimethyl Sulfoxide

(DMSO) as the solvent.[1] Adherence to this protocol is crucial for ensuring the stability,

solubility, and experimental reproducibility of the compound. The information presented is

intended for research purposes only.

Compound Information
AKI603 is a small molecule inhibitor of Aurora kinase A (AurA) with an IC50 of 12.3 nM.[2][3][4]

It has demonstrated strong anti-proliferative activity in various cancer cell lines, including

leukemic and breast cancer cells, and is noted for its potential to overcome drug resistance.[1]

[2] Proper preparation of stock solutions is the first critical step for in vitro and in vivo studies.

Table 1: Physicochemical Properties of AKI603
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Property Value Citations

Molecular Formula C₁₉H₂₃N₉O₂ [5][6][7]

Molecular Weight 409.45 g/mol [3][5][7]

CAS Number 1432515-73-5 [2][5][6]

Solubility in DMSO Up to 120 mg/mL (293.07 mM) [5]

Appearance Solid [6]

Safety Precautions
Standard laboratory safety protocols should be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side

shields or goggles, and appropriate chemical-resistant gloves (e.g., nitrile gloves) when

handling AKI603 and DMSO.[8]

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust.[9] Avoid contact with skin and eyes.[8] After handling, wash

hands thoroughly.[10]

DMSO: Dimethyl sulfoxide is an excellent solvent that can facilitate the absorption of

chemicals through the skin.[11] Exercise caution and prevent skin contact.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of a 10 mM
AKI603 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro assays. Calculations can be adjusted for different desired

concentrations.

Materials and Equipment
AKI603 powder
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Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile tips

Vortex mixer

Sonicator (water bath or probe)

Step-by-Step Procedure
Pre-preparation: Before opening, allow the vial of AKI603 powder and the bottle of DMSO to

equilibrate to room temperature for at least 1 hour.[3] This prevents condensation of

moisture, which could affect compound stability.

Calculation: To prepare a 10 mM stock solution, calculate the required mass of AKI603.

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

Example for 1 mL (0.001 L) of 10 mM (0.01 M) stock:

Mass (mg) = 0.01 mol/L * 0.001 L * 409.45 g/mol * 1000 mg/g = 4.09 mg

Weighing: Carefully weigh out the calculated amount of AKI603 powder using an analytical

balance and place it into a sterile vial.

Dissolution:

Add the calculated volume of DMSO (e.g., 1 mL for the example above) to the vial

containing the AKI603 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

To ensure complete dissolution, sonicate the solution in a water bath for 10-15 minutes.[5]

Gentle warming to 37°C can also aid dissolution if necessary, but check compound
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stability information first.[9]

Visually inspect the solution to ensure no solid particles remain. The solution should be

clear.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed

cryovials or microcentrifuge tubes. This is critical to avoid repeated freeze-thaw cycles,

which can degrade the compound.[12]

Label each aliquot clearly with the compound name, concentration, date, and solvent.

Storage and Stability
Proper storage is essential to maintain the activity of the AKI603 stock solution.

Table 2: Recommended Storage Conditions

Form Temperature Duration Citations

Solid Powder -20°C ≥ 3 years [5][6]

DMSO Stock Solution -80°C 6 months to 1 year [2][3][5]

-20°C 1 month [2][3]

Application Protocol: Dilution for Cell-Based Assays
When preparing working solutions for cell culture experiments, it is crucial to minimize the final

DMSO concentration to avoid solvent-induced cytotoxicity.

Serial Dilution: It is best practice to perform initial serial dilutions of the high-concentration

DMSO stock in pure DMSO before the final dilution into aqueous cell culture medium. This

helps prevent the compound from precipitating out of solution.

Final Dilution: Add the final DMSO aliquot to the pre-warmed cell culture medium while

gently swirling the medium.[9] This rapid dispersal helps maintain solubility.
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DMSO Concentration Limit: The final concentration of DMSO in the cell culture medium

should ideally be kept below 0.1%, and almost always below 0.5%, to avoid off-target effects.

[9][12]

Vehicle Control: Always include a vehicle control in your experiments, which consists of cell

culture medium containing the same final concentration of DMSO as your experimental

samples.[12]

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing the AKI603 stock solution.
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Caption: Workflow for preparing AKI603 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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